3-(Cyclohexylformamido)propanoic acid
Cat. No. B3431599
M. Wt: 199.25 g/mol
InChI Key: KSXXREBWTTXPSW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08937090B2
Procedure details
Ten grams of β-alanine and 9 g of sodium hydroxide were dissolved in 100 mL of purified water, and 14.9 g of cyclohexanecarbonyl chloride were added dropwise under freezing conditions. After stirring for five hours, hydrochloric acid was added and the pH was adjusted to 2 or less. After extraction with 500 mL of ethyl acetate, the product was desiccated over magnesium sulfate, filtered, and concentrated under reduced pressure. The resulting residue was recrystallized with aqueous ethanol, and 17.2 g of the desired product was obtained (yield of 85%).
Name
Yield
85%
Identifiers
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REACTION_CXSMILES
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[NH2:1][CH2:2][CH2:3][C:4]([OH:6])=[O:5].[OH-].[Na+].[CH:9]1([C:15](Cl)=[O:16])[CH2:14][CH2:13][CH2:12][CH2:11][CH2:10]1.Cl>O>[CH:9]1([C:15]([NH:1][CH2:2][CH2:3][C:4]([OH:6])=[O:5])=[O:16])[CH2:14][CH2:13][CH2:12][CH2:11][CH2:10]1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NCCC(=O)O
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Name
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Quantity
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9 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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14.9 g
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Type
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reactant
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Smiles
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C1(CCCCC1)C(=O)Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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After stirring for five hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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After extraction with 500 mL of ethyl acetate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The resulting residue was recrystallized with aqueous ethanol
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Outcomes
Product
Details
Reaction Time |
5 h |
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Name
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Type
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product
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Smiles
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C1(CCCCC1)C(=O)NCCC(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 17.2 g | |
| YIELD: PERCENTYIELD | 85% | |
| YIELD: CALCULATEDPERCENTYIELD | 84.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
